1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea

• IUPAC Name: 1-(thiophen-2-ylmethyl)-3-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]urea
• InChI: InChI=1S/C16H19F3N4OS/c17-16(18,19)14-12-5-1-2-6-13(12)23(22-14)8-7-20-15(24)21-10-11-4-3-9-25-11/h3-4,9H,1-2,5-8,10H2,(H2,20,21,24)
• InChI Key: OHGHCMDRUZSMMF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)NCC3=CC=CS3)C(F)(F)F
• Molecular Formula: C16H19F3N4OS
• Molecular Weight: 372.4 g/mol
• CAS No.: 1797816-42-2

Description

1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C16H19F3N4OS and its molecular weight is 372.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Flexible Urea Derivatives as Acetylcholinesterase Inhibitors

Flexible urea derivatives, such as 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas, have been synthesized and evaluated for their antiacetylcholinesterase activity. This research aimed to optimize the spacer length linking pharmacophoric moieties for enhanced interaction with enzyme hydrophobic binding sites, indicating potential applications in designing compounds for treating conditions like Alzheimer's disease (Vidaluc et al., 1995).

Urea and Thiourea Derivatives with Antiparkinsonian Activity

A series of urea and thiourea derivatives were synthesized and evaluated for their antiparkinsonian activity, showing significant potential in treating Parkinson's disease. This suggests that similar compounds, including the one , could be explored for neuroprotective properties (Azam et al., 2009).

Synthesis and Anti-Inflammatory Activity of Triazole Derivatives

The synthesis of new urea and thiourea derivatives containing triazole moieties and their evaluation for anti-inflammatory activity have been reported. Such studies highlight the compound's potential application in developing anti-inflammatory agents (Cherala et al., 2012).

Antidiabetic and Antimicrobial Agents

Fluorinated triazole derivatives, including benzenesulfonyl urea and thiourea derivatives, have been prepared as antimicrobial agents, with some showing mild antidiabetic activities. This underscores the compound's relevance in synthesizing agents targeting microbial infections and diabetes management (Faidallah et al., 2011).